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Compound of Interest

Compound Name: BI-1347

Cat. No.: B606071 Get Quote

The following guide provides comprehensive, step-by-step procedures for the proper disposal

of BI-1347, a potent and selective CDK8 inhibitor. This information is intended for researchers,

scientists, and drug development professionals to ensure safety and compliance in a laboratory

setting. Given that specific disposal protocols for BI-1347 are not publicly available, it must be

handled as hazardous chemical waste. Always consult and adhere to your institution's

Environmental Health and Safety (EHS) guidelines, as well as local, state, and federal

regulations.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure that proper personal protective equipment

(PPE) is worn, including safety glasses, a lab coat, and appropriate chemical-resistant gloves.

All handling of BI-1347, both in its pure form and in solution, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Quantitative Data and Chemical Properties
A summary of the relevant properties of BI-1347 is provided below to inform safe handling and

disposal practices.
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Property Value Reference

Molecular Formula C₂₂H₂₀N₄O [1]

Molecular Weight 356.42 g/mol [1][2]

Appearance Solid [3]

Solubility in DMSO ≥ 120 mg/mL [1]

Step-by-Step Disposal Procedures
The disposal of BI-1347 must be managed by classifying it as hazardous chemical waste. This

includes the pure compound, solutions containing BI-1347, and any materials that have come

into contact with it.

Waste Identification and Segregation
Proper segregation of waste is critical to ensure safe handling and disposal. Do not mix

different waste streams unless explicitly permitted by your institution's EHS department.
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Waste Type Description Recommended Container

Solid BI-1347 Waste
Unused or expired pure BI-

1347 powder.

Original manufacturer's

container or a clearly labeled,

compatible container for solid

chemical waste.

Liquid BI-1347 Waste
Solutions containing BI-1347

(e.g., in DMSO).

A designated, leak-proof, and

clearly labeled hazardous

liquid waste container. Ensure

the container is compatible

with the solvent used (e.g., a

polyethylene or glass container

for DMSO solutions).

Contaminated Labware

Pipette tips, tubes, vials, and

other disposable materials that

have come into direct contact

with BI-1347.

A designated, puncture-

resistant container for solid

hazardous waste, lined with a

clear plastic bag for visual

inspection by EHS personnel.

[3]

Contaminated Sharps

Needles, syringes, or other

sharps contaminated with BI-

1347.

A designated, puncture-proof

sharps container clearly

labeled as hazardous chemical

waste.

Contaminated PPE
Gloves, disposable lab coats,

etc.

Double-bag in clear plastic

bags and place in the

designated solid hazardous

waste container.[3]

Waste Containment and Labeling
Containers: All waste containers must be in good condition, compatible with the chemical

waste, and have a secure, leak-proof lid.[1][3] Keep containers closed except when adding

waste.
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Labeling: All hazardous waste containers must be clearly labeled as soon as the first item of

waste is added. The label must include:

The words "Hazardous Waste"

The full chemical name: "BI-1347" (avoid abbreviations)

The solvent and its concentration (for liquid waste)

The date of accumulation

The name of the principal investigator or lab group

Storage of Hazardous Waste
Store all BI-1347 waste in a designated and secure satellite accumulation area within the

laboratory. This area should be away from general lab traffic and have secondary containment

to prevent spills.[3]

Scheduling Waste Pickup
Contact your institution's EHS or hazardous waste management office to schedule a pickup for

the BI-1347 waste. Provide them with all necessary information about the waste stream as per

your institution's protocols.

Experimental Protocols
As of the current date, no specific experimental protocols for the chemical neutralization or

degradation of BI-1347 for disposal purposes have been published. Therefore, the standard

procedure is to dispose of it as hazardous chemical waste through a certified hazardous waste

management service, as coordinated by your institution's EHS department. Do not attempt to

neutralize BI-1347 with other chemicals unless you have a validated and approved protocol.

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and the segregation of waste for

the proper disposal of BI-1347.
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Caption: Decision workflow for the proper disposal of BI-1347.
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Caption: Segregation of different BI-1347 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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